Cas no 941986-67-0 (4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 941986-67-0
• MF: C₂₁H₂₈N₂O₄S₂
• MW: 436.58802318573
• CID: 5513660
• Update Time: 2025-06-03

4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C21H28N2O4S2/c1-5-28(24,25)23-14-6-7-16-15-18(10-13-20(16)23)22-29(26,27)19-11-8-17(9-12-19)21(2,3)4/h8-13,15,22H,5-7,14H2,1-4H3
• InChI Key： XLRCMJVVDJXOGX-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(C(C)(C)C)C=C1

Additional information on 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

4-Tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide: A Comprehensive Overview

CAS No. 941986-67-0 corresponds to the compound known as 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide. This compound is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. Its structure is characterized by a sulfonamide functional group attached to a benzene ring, which is further substituted with a tert-butyl group and a tetrahydroquinolinyl moiety. The ethanesulfonyl group adds additional functionality, making this compound a promising candidate for various chemical and biological studies.

The synthesis of 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. Researchers have explored the use of transition metal catalysts to enhance reaction yields and minimize byproducts. These developments highlight the importance of optimizing synthetic routes for complex molecules like this one.

In terms of pharmacological activity, studies have shown that this compound exhibits potential as a modulator of certain biological pathways. For instance, its sulfonamide group can interact with specific enzymes or receptors, making it a candidate for drug development. Recent research has focused on its ability to inhibit or activate key targets in cellular signaling cascades. Preclinical studies have demonstrated promising results in cell culture models, suggesting that this compound may have therapeutic potential in areas such as oncology or neurodegenerative diseases.

The structural complexity of 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide also makes it an interesting subject for materials science applications. Its unique combination of functional groups could be exploited in the design of advanced materials with tailored properties. For example, the sulfonamide group could contribute to hydrogen bonding networks in polymers or coatings, while the tert-butyl group provides steric bulk for controlling molecular packing.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods are essential for ensuring the reliability of experimental data in both academic and industrial settings.

In conclusion, CAS No. 941986-67-0, or 4-tert-butyl-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-y benzenesulfonamide, represents a versatile molecule with significant potential across multiple disciplines. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in contemporary chemical research.